1-Methyl Xanthine-d3
1-Methyl Xanthine-d3
Brand Name:
Vulcanchem
CAS No.:
1216430-61-3
VCID:
VC0020692
InChI:
InChI=1S/C6H6N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3,(H,7,8)(H,9,12)/i1D3
SMILES:
CN1C(=O)C2=C(NC1=O)N=CN2
Molecular Formula:
C6H6N4O2
Molecular Weight:
169.158
1-Methyl Xanthine-d3
CAS No.: 1216430-61-3
Reference Standards
VCID: VC0020692
Molecular Formula: C6H6N4O2
Molecular Weight: 169.158
| CAS No. | 1216430-61-3 |
|---|---|
| Product Name | 1-Methyl Xanthine-d3 |
| Molecular Formula | C6H6N4O2 |
| Molecular Weight | 169.158 |
| IUPAC Name | 1-(trideuteriomethyl)-3,7-dihydropurine-2,6-dione |
| Standard InChI | InChI=1S/C6H6N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3,(H,7,8)(H,9,12)/i1D3 |
| Standard InChIKey | MVOYJPOZRLFTCP-FIBGUPNXSA-N |
| SMILES | CN1C(=O)C2=C(NC1=O)N=CN2 |
| Synonyms | 3,9-Dihydro-1-(methyl-d3)-1H-purine-2,6-dione; 2,6-Dihydroxy-1-(methyl-d3)purine; 1-Methylxanthine-d3; 1-MX-d3; |
| PubChem Compound | 71433932 |
| Last Modified | Nov 11 2021 |
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